methyl 4-((4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidin-1-yl)sulfonyl)benzoate
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Overview
Description
Scientific Research Applications
- Researchers have synthesized novel derivatives of this compound and evaluated their antimicrobial properties . Some of these derivatives demonstrated good or moderate activities against test microorganisms. Further investigations into their mechanism of action and potential clinical applications are ongoing.
- Coordination polymers based on similar triazole derivatives have been explored for their sensing capabilities. For instance, one study reported a coordination polymer that exhibited high sensitivity and low detection limits in recognizing antibiotics and pesticides . The compound’s luminescent properties make it promising for sensor applications.
- Another area of interest is the anti-tumor potential of related compounds. One derivative demonstrated good anti-tumor activity against glioma cells . Understanding the underlying mechanisms and optimizing its efficacy could lead to valuable therapeutic agents.
- Triazoles, including this compound, serve as core molecules for designing various medicinal compounds. Their broad spectrum of therapeutic effects includes analgesic, antiseptic, antioxidant, anti-inflammatory, diuretic, anticancer, anticonvulsant, antidiabetic, and antimigraine properties . Researchers continue to explore their potential in drug development.
- Compounds based on azole derivatives, including triazoles, have been developed as imaging agents for positron emission tomography (PET) and single-photon emission computed tomography (SPECT) studies. These agents play a crucial role in visualizing specific biological processes and disease states .
Antimicrobial Activities
Coordination Polymers for Sensing and Identification
Anti-Tumor Activity
Medicinal Chemistry and Drug Development
Imaging Agents for PET/SPECT Studies
Mechanism of Action
Target of Action
Compounds with a similar structure, such as 1,2,4-triazole derivatives, have been known to exhibit cytotoxic activities against various tumor cell lines .
Result of Action
Related compounds have been shown to have cytotoxic activities against various tumor cell lines , suggesting potential anticancer effects.
properties
IUPAC Name |
methyl 4-[4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl]sulfonylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O6S2/c1-19-11-17-18-16(19)27(22,23)13-7-9-20(10-8-13)28(24,25)14-5-3-12(4-6-14)15(21)26-2/h3-6,11,13H,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORHVLPRFPYZAAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1S(=O)(=O)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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